Cas no 2034362-47-3 (3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione)

• Product name: 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione
• CAS No: 2034362-47-3
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 6224290
• PubChem ID: 92081568

3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1-[2-(2-methoxyphenyl)acetyl]piperidin-4-yl}-1,3-oxazolidine-2,4-dione
• F6474-1320
• 3-(1-(2-(2-methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione
• 2034362-47-3
• AKOS026689262
• 3-[1-[2-(2-methoxyphenyl)acetyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione

• Inchi： 1S/C17H20N2O5/c1-23-14-5-3-2-4-12(14)10-15(20)18-8-6-13(7-9-18)19-16(21)11-24-17(19)22/h2-5,13H,6-11H2,1H3
• InChI Key： ZFNUOYFLQWEWEP-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CCN(C(CC2C=CC=CC=2OC)=O)CC1)=O

Computed Properties

• Exact Mass: 332.13722174g/mol
• Monoisotopic Mass: 332.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034362-47-3)

3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione, with the CAS number 2034362-47-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antimicrobial and antiviral properties. The unique structural features of this molecule, particularly the presence of a methoxyphenyl group and a piperidine ring, contribute to its potential therapeutic applications.

The chemical structure of 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione is characterized by a central oxazolidinone ring, which is fused to a piperidine moiety through an acetyl group. The methoxyphenyl substituent adds to the molecule's hydrophobicity and influences its biological activity. This compound has been synthesized using advanced organic synthesis techniques, including multi-step reactions and purification methods to ensure high purity and structural integrity.

Recent studies have highlighted the potential of 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione in various therapeutic areas. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits potent inhibitory effects against a wide range of bacteria, including both Gram-positive and Gram-negative strains. The mechanism of action is believed to involve the disruption of bacterial protein synthesis, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione has also shown potential in antiviral applications. Preliminary studies have demonstrated its ability to inhibit the replication of several viral pathogens, including influenza and herpes viruses. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is hypothesized that the compound interferes with viral entry or replication processes within host cells.

The pharmacokinetic properties of 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione have been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The next phase will focus on larger patient populations to confirm these findings and explore potential therapeutic applications in more detail.

In conclusion, 3-(1-(2-(2-Methoxyphenyl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034362-47-3) represents an exciting new compound with significant potential in the fields of antimicrobial and antiviral therapy. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further development and clinical use. Ongoing research will continue to elucidate its mechanisms of action and optimize its therapeutic applications.